Cas no 2138187-68-3 (1H-1,2,3-Triazole-4-methanesulfonamide, 1-ethyl-α-methyl-)

• Product Name: 1H-1,2,3-Triazole-4-methanesulfonamide, 1-ethyl-α-methyl-
• CAS No: 2138187-68-3
• MF: C₆H₁₂N₄O₂S
• MW: 204.250079154968
• CID: 5288659
• PubChem ID: 165446665
• Update Time: 2023-10-31

1H-1,2,3-Triazole-4-methanesulfonamide, 1-ethyl-α-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanesulfonamide, 1-ethyl-α-methyl-
• EN300-679997
• 1-(1-ethyl-1H-1,2,3-triazol-4-yl)ethane-1-sulfonamide
• 2138187-68-3

• Inchi： 1S/C6H12N4O2S/c1-3-10-4-6(8-9-10)5(2)13(7,11)12/h4-5H,3H2,1-2H3,(H2,7,11,12)
• InChI Key： LXDOOAOZXPMYJF-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(C(C)S(N)(=O)=O)N=N1

Computed Properties

• Exact Mass: 204.06809681g/mol
• Monoisotopic Mass: 204.06809681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 99.2Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 408.0±55.0 °C(Predicted)
• pka: 9.95±0.60(Predicted)